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Compound of Interest

Compound Name: 4-Butoxy-3-ethoxybenzaldehyde

Cat. No.: B1270981 Get Quote

Application Note AP-43B7

Introduction
4-Butoxy-3-ethoxybenzaldehyde is an aromatic aldehyde with potential applications in the

flavor and fragrance industry. As a derivative of benzaldehyde, it is expected to possess a

pleasant, sweet, and complex aroma profile. Its structure, featuring both butoxy and ethoxy

groups on the benzene ring, suggests a modification of the classic almond-like scent of

benzaldehyde, likely introducing creamy, fruity, and vanilla-like nuances. This document

provides an overview of its potential applications, physicochemical properties, and detailed

protocols for its synthesis and evaluation in flavor and fragrance formulations. While specific

data for 4-Butoxy-3-ethoxybenzaldehyde is limited, this note extrapolates information from

closely related compounds such as benzaldehyde, ethyl vanillin, and vanillyl butyl ether to

guide researchers and product developers.

Physicochemical Properties and Sensory Profile
The properties of 4-Butoxy-3-ethoxybenzaldehyde are crucial for its application in various

formulations. The following table summarizes its known and predicted characteristics.
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Property Value Source

Molecular Formula C13H18O3 PubChem[1]

Molecular Weight 222.28 g/mol PubChem[1]

Appearance
Predicted: Colorless to pale

yellow liquid or crystalline solid

Inferred from related

benzaldehydes

Odor Profile

Predicted: Sweet, creamy,

vanilla-like, with fruity and

slightly woody undertones.

Inferred from ethyl vanillin,

vanillyl butyl ether, and other

substituted benzaldehydes.[2]

[3]

Flavor Profile

Predicted: Sweet, creamy, with

notes of vanilla and a subtle

fruity character.

Inferred from ethyl vanillin and

its applications in food.[4][5]

Solubility

Predicted to be soluble in

ethanol and other organic

solvents commonly used in

perfumery.

Inferred from related

compounds.

Applications in Flavor Chemistry
Based on the characteristics of analogous compounds, 4-Butoxy-3-ethoxybenzaldehyde is

anticipated to be a valuable component in the creation of a variety of flavor profiles.

Potential Flavor Applications:

Bakery and Confectionery: Its predicted sweet and creamy vanilla-like profile makes it an

excellent candidate for enhancing flavors in cakes, cookies, and chocolates.

Beverages: It could be used to add depth and a smooth, creamy note to both alcoholic and

non-alcoholic beverages.

Dairy Products: In ice cream and yogurts, it may impart a rich vanilla character.

Recommended Starting Usage Levels (Based on Analogy to Ethyl Vanillin):
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Product Category
Recommended Starting Concentration
(ppm)

Baked Goods 10 - 50

Confectionery 20 - 100

Beverages 5 - 20

Dairy Products 15 - 60

Applications in Fragrance Chemistry
In perfumery, 4-Butoxy-3-ethoxybenzaldehyde can act as a modifier and a fixative,

contributing to the overall complexity and longevity of a scent.[6]

Potential Fragrance Applications:

Gourmand Fragrances: Its sweet, dessert-like aroma would be a key component in creating

comforting and edible-smelling perfumes.[6]

Oriental and Woody Fragrances: It can soften and add a sweet, creamy facet to rich and

spicy compositions.

Floral Fragrances: It can be used to introduce a creamy and powdery sweetness,

complementing white floral notes.

Recommended Usage Levels in Fragrance Concentrates (Based on Analogy to Benzaldehyde

and Ethyl Vanillin):

Product Category Recommended Concentration (%)

Fine Fragrance (Eau de Parfum) 0.1 - 2.0

Personal Care (Lotions, Creams) 0.05 - 0.5

Soaps and Shampoos 0.1 - 1.0

Candles and Air Fresheners 0.5 - 5.0
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Experimental Protocols
Synthesis of 4-Butoxy-3-ethoxybenzaldehyde via
Williamson Ether Synthesis
This protocol describes a general method for the synthesis of 4-Butoxy-3-
ethoxybenzaldehyde from 3-ethoxy-4-hydroxybenzaldehyde (ethyl vanillin) and 1-

bromobutane. The Williamson ether synthesis is a reliable method for forming ethers from an

alkoxide and an alkyl halide.[7][8][9]

Materials:

3-Ethoxy-4-hydroxybenzaldehyde (Ethyl Vanillin)

1-Bromobutane

Anhydrous Potassium Carbonate (K2CO3)

Anhydrous Acetone or Dimethylformamide (DMF)

Ethyl acetate

Deionized water

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO4) or Sodium Sulfate (Na2SO4)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine 3-ethoxy-4-hydroxybenzaldehyde (1.0 eq), anhydrous potassium

carbonate (1.5 eq), and anhydrous acetone or DMF (10 mL per gram of ethyl vanillin).

Addition of Alkylating Agent: To the stirred suspension, add 1-bromobutane (1.1 eq) dropwise

at room temperature.
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Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the potassium carbonate. Wash the solid with a small amount of acetone.

Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl

acetate and wash sequentially with deionized water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude

product.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield pure 4-Butoxy-3-ethoxybenzaldehyde.
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Process
Product

3-Ethoxy-4-hydroxybenzaldehyde
(Ethyl Vanillin)

Reflux

1-Bromobutane

K₂CO₃ (Base)

Acetone (Solvent)

Work-up & Extraction

Reaction
Completion

Purification 4-Butoxy-3-ethoxybenzaldehyde

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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